Cas no 103139-94-2 (3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5,8-trimethyl-)

• Product Name: 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5,8-trimethyl-
• CAS No: 103139-94-2
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 169749
• PubChem ID: 119158
• Update Time: 2025-04-19

3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5,8-trimethyl-
• 3,5,8-trimethylimidazo(4,5-f)quinoxalin-2-amine
• 3,5,8-trimethylimidazo[4,5-f]quinoxalin-2-amine
• 2-Amino-3,5,8-trimethylimidazo(4,5-f)quinoxaline
• 2-amino-3,5,8-trimethylimidazo< 4,5-f> quinoxaline
• 3,5,8-Trimethyl-3H-imidazo(4,5-f)quinoxalin-2-amine
• 3,5,8-trimethyl-3H-imidazo< 4,5-f> quinoxalin-2-amine
• 3H-Imidazo(4,5-f)quinoxalin-2-amine, 3,5,8-trimethyl-
• 5,8-Dimethyl-IQX
• AC1L3OAW
• BRN 5341584
• CCRIS 6405
• 5,8-DIMEIQX
• 103139-94-2
• 2-AMINO-3,5,8-TRIMETHYLIMIDAZO[4,5-F]QUINOXALINE
• 3,5,8-TRIMETHYL-3H-IMIDAZO[4,5-F]QUINOXALIN-2-AMINE
• UNII-201ZX05138
• 201ZX05138
• DTXSID60145668
• 5-Methyl meiqx
• Q27894163

• Inchi： 1S/C12H13N5/c1-6-4-8-10(16-12(13)17(8)3)11-9(6)14-5-7(2)15-11/h4-5H,1-3H3,(H2,13,16)
• InChI Key： CGOIUAKTSVFOKG-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2C3C(C(C)=CC1=2)=NC=C(C)N=3

Computed Properties

• Exact Mass: 227.11729
• Monoisotopic Mass: 227.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62